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Compound of Interest

Compound Name: Fura-4F AM

Cat. No.: B12386679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Fura-4F AM, a ratiometric fluorescent

indicator used for the precise measurement of intracellular calcium concentrations. Fura-4F
AM is a valuable tool for studying cellular signaling pathways, screening potential drug

candidates, and investigating the role of calcium in various physiological and pathological

processes.

Core Properties of Fura-4F
Fura-4F is an analog of the widely used Fura-2 calcium indicator, engineered to exhibit a lower

affinity for Ca²⁺. This characteristic makes it particularly well-suited for measuring higher

calcium concentrations that would saturate Fura-2. The acetoxymethyl (AM) ester form allows

for passive diffusion across the cell membrane, where intracellular esterases cleave the AM

groups, trapping the active, calcium-sensitive form of the dye within the cytosol.

Upon binding to Ca²⁺, Fura-4F undergoes a shift in its excitation spectrum, allowing for

ratiometric measurement of calcium concentration. This ratiometric approach minimizes issues

such as uneven dye loading, differences in cell thickness, and photobleaching, leading to more

accurate and reproducible results.[1]
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The following table summarizes the key quantitative properties of the hydrolyzed, Ca²⁺-

sensitive form of Fura-4F.

Property Value Notes

Dissociation Constant (Kd) for

Ca²⁺
~770 nM

Measured at 22°C in 100 mM

KCl, 10 mM MOPS, pH 7.2.[2]

This lower affinity compared to

Fura-2 (~145 nM) allows for

the measurement of higher

Ca²⁺ concentrations.

Excitation Wavelength (Ca²⁺-

bound)
~336-340 nm

The peak excitation

wavelength when saturated

with calcium.[1][3]

Excitation Wavelength (Ca²⁺-

free)
~363-380 nm

The peak excitation

wavelength in the absence of

calcium.[3]

Emission Wavelength ~511-512 nm

The emission wavelength is

largely independent of calcium

concentration.

Molar Absorptivity (at ~363 nm,

Ca²⁺-free)

Similar to Fura-2 (~29,000

cm⁻¹M⁻¹)

Specific data for Fura-4F is not

readily available, but its

spectral properties are nearly

identical to Fura-2.

Quantum Yield Similar to Fura-2

The quantum yield for Fura-2

is approximately 0.23 in the

absence of Ca²⁺ and 0.49 in

the presence of saturating

Ca²⁺. Fura-4F is expected to

have a similar high quantum

yield.
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The utility of Fura-4F AM in measuring intracellular calcium relies on a multi-step process that

begins with loading the dye into the cell and culminates in the detection of fluorescence

changes upon calcium binding.
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Mechanism of Fura-4F AM Action.

A typical experimental workflow for using Fura-4F AM involves several key stages, from cell

preparation to data analysis.
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1. Cell Culture
(Plate cells on coverslips)

2. Prepare Loading Solution
(Fura-4F AM in buffer with Pluronic F-127)

3. Cell Loading
(Incubate cells with loading solution)

4. Wash and De-esterification
(Remove excess dye and allow for hydrolysis)

5. Fluorescence Imaging
(Excite at 340 nm and 380 nm, collect emission at ~512 nm)

6. Data Analysis
(Calculate 340/380 ratio to determine [Ca²⁺])
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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